Cas no 906749-80-2 (Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester)
906749-80-2 structure
Product Name:Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester
CAS No:906749-80-2
MF:C8H16O4
MW:176.210243225098
CID:788489
PubChem ID:58344856
Update Time:2025-04-19
Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester
- ethyl 2,2-bis(hydroxymethyl)butanoate
- SCHEMBL5000137
- DTXSID60729124
- 906749-80-2
-
- Inchi: 1S/C8H16O4/c1-3-8(5-9,6-10)7(11)12-4-2/h9-10H,3-6H2,1-2H3
- InChI Key: WHBCVAVNPGLQKQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C(CO)(CO)CC)=O
Computed Properties
- Exact Mass: 176.10485899g/mol
- Monoisotopic Mass: 176.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 66.8Ų
Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
906749-80-2 (Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester) Related Products
- 77-25-8(Diethyl diethylmalonate)
- 83-27-2(sec-Butylmalonic Acid Diethyl Ester)
- 3779-29-1(1,1-diethyl cyclobutane-1,1-dicarboxylate)
- 7459-46-3(1,1,2-triethyl ethane-1,1,2-tricarboxylate)
- 133-13-1(1,3-diethyl 2-ethylpropanedioate)
- 596-75-8(Diethyl dibutylmalonate)
- 1559-02-0(Diethyl 1,1-cyclopropanedicarboxylate)
- 2163-48-6(Diethyl propylmalonate)
- 10203-58-4(Diethyl isobutylmalonate)
- 759-36-4(Diethyl isopropylmalonate)
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